![molecular formula C11H21NO2 B4429816 2,6-dimethyl-4-pentanoylmorpholine CAS No. 57150-51-3](/img/structure/B4429816.png)
2,6-dimethyl-4-pentanoylmorpholine
Overview
Description
2,6-dimethyl-4-pentanoylmorpholine, also known as DMPM, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields. DMPM is a morpholine derivative with a pentanoyl group attached to its nitrogen atom. It has a molecular formula of C12H21NO2 and a molecular weight of 211.3 g/mol.
Mechanism of Action
The exact mechanism of action of 2,6-dimethyl-4-pentanoylmorpholine is still not fully understood. However, it is believed that this compound can act as a nucleophile due to the presence of a nitrogen atom with a lone pair of electrons. This makes this compound a potential candidate for use in various chemical reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that this compound does not exhibit any significant toxicity or adverse effects on living organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-dimethyl-4-pentanoylmorpholine in lab experiments is its stability and ease of handling. This compound is a solid compound that can be stored for long periods without significant degradation. However, one limitation of using this compound is its relatively high cost compared to other chemical reagents.
Future Directions
There are several potential future directions for research on 2,6-dimethyl-4-pentanoylmorpholine. One area of interest is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of interest is the exploration of new applications for this compound in various scientific fields, such as catalysis and drug discovery.
In conclusion, this compound is a promising chemical compound with potential applications in various scientific research fields. Further research is needed to fully understand its mechanism of action and explore new applications for this compound.
Scientific Research Applications
2,6-dimethyl-4-pentanoylmorpholine has shown potential application in various scientific research fields. One of its main applications is in the field of organic chemistry, where it can be used as a chiral auxiliary in asymmetric synthesis. This compound can also be used as a ligand in coordination chemistry, where it can form stable complexes with metal ions.
properties
IUPAC Name |
1-(2,6-dimethylmorpholin-4-yl)pentan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-4-5-6-11(13)12-7-9(2)14-10(3)8-12/h9-10H,4-8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEZBVYKDIIJFKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)N1CC(OC(C1)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10307759 | |
Record name | 1-(2,6-dimethylmorpholin-4-yl)pentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10307759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57150-51-3 | |
Record name | NSC195002 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=195002 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2,6-dimethylmorpholin-4-yl)pentan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10307759 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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